Cas no 2228374-52-3 (tert-butyl N-4-(3-amino-3-methylbutyl)-2-chlorophenylcarbamate)
tert-butyl N-4-(3-amino-3-methylbutyl)-2-chlorophenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-4-(3-amino-3-methylbutyl)-2-chlorophenylcarbamate
- 2228374-52-3
- tert-butyl N-[4-(3-amino-3-methylbutyl)-2-chlorophenyl]carbamate
- EN300-1900882
-
- Inchi: 1S/C16H25ClN2O2/c1-15(2,3)21-14(20)19-13-7-6-11(10-12(13)17)8-9-16(4,5)18/h6-7,10H,8-9,18H2,1-5H3,(H,19,20)
- InChI Key: CBWPVXFCXAYTIY-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)CCC(C)(C)N)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 312.1604557g/mol
- Monoisotopic Mass: 312.1604557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 64.4Ų
tert-butyl N-4-(3-amino-3-methylbutyl)-2-chlorophenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1900882-0.05g |
tert-butyl N-[4-(3-amino-3-methylbutyl)-2-chlorophenyl]carbamate |
2228374-52-3 | 0.05g |
$1452.0 | 2023-09-18 | ||
| Enamine | EN300-1900882-0.1g |
tert-butyl N-[4-(3-amino-3-methylbutyl)-2-chlorophenyl]carbamate |
2228374-52-3 | 0.1g |
$1521.0 | 2023-09-18 | ||
| Enamine | EN300-1900882-0.25g |
tert-butyl N-[4-(3-amino-3-methylbutyl)-2-chlorophenyl]carbamate |
2228374-52-3 | 0.25g |
$1591.0 | 2023-09-18 | ||
| Enamine | EN300-1900882-0.5g |
tert-butyl N-[4-(3-amino-3-methylbutyl)-2-chlorophenyl]carbamate |
2228374-52-3 | 0.5g |
$1660.0 | 2023-09-18 | ||
| Enamine | EN300-1900882-1.0g |
tert-butyl N-[4-(3-amino-3-methylbutyl)-2-chlorophenyl]carbamate |
2228374-52-3 | 1g |
$1729.0 | 2023-06-03 | ||
| Enamine | EN300-1900882-2.5g |
tert-butyl N-[4-(3-amino-3-methylbutyl)-2-chlorophenyl]carbamate |
2228374-52-3 | 2.5g |
$3389.0 | 2023-09-18 | ||
| Enamine | EN300-1900882-5.0g |
tert-butyl N-[4-(3-amino-3-methylbutyl)-2-chlorophenyl]carbamate |
2228374-52-3 | 5g |
$5014.0 | 2023-06-03 | ||
| Enamine | EN300-1900882-10.0g |
tert-butyl N-[4-(3-amino-3-methylbutyl)-2-chlorophenyl]carbamate |
2228374-52-3 | 10g |
$7435.0 | 2023-06-03 | ||
| Enamine | EN300-1900882-1g |
tert-butyl N-[4-(3-amino-3-methylbutyl)-2-chlorophenyl]carbamate |
2228374-52-3 | 1g |
$1729.0 | 2023-09-18 | ||
| Enamine | EN300-1900882-5g |
tert-butyl N-[4-(3-amino-3-methylbutyl)-2-chlorophenyl]carbamate |
2228374-52-3 | 5g |
$5014.0 | 2023-09-18 |
tert-butyl N-4-(3-amino-3-methylbutyl)-2-chlorophenylcarbamate Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on tert-butyl N-4-(3-amino-3-methylbutyl)-2-chlorophenylcarbamate
Research Brief on tert-butyl N-4-(3-amino-3-methylbutyl)-2-chlorophenylcarbamate (CAS: 2228374-52-3)
The compound tert-butyl N-4-(3-amino-3-methylbutyl)-2-chlorophenylcarbamate (CAS: 2228374-52-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting specific biological pathways.
One of the primary research focuses involving this compound is its role as a building block for the synthesis of protease inhibitors. Proteases play a critical role in numerous physiological and pathological processes, making them attractive targets for therapeutic intervention. The tert-butyl N-4-(3-amino-3-methylbutyl)-2-chlorophenylcarbamate moiety has been utilized to develop inhibitors with enhanced selectivity and potency against specific protease families, such as serine and cysteine proteases.
In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the synthesis of a series of novel inhibitors targeting the SARS-CoV-2 main protease (Mpro). The study highlighted the compound's ability to serve as a versatile scaffold for introducing various functional groups, thereby optimizing the inhibitors' binding affinity and pharmacokinetic properties. The results indicated promising antiviral activity, suggesting potential applications in the treatment of COVID-19 and other viral infections.
Another area of interest is the compound's potential in oncology research. A study conducted by a team at the National Cancer Institute explored its use in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers reported that derivatives of tert-butyl N-4-(3-amino-3-methylbutyl)-2-chlorophenylcarbamate exhibited significant inhibitory effects on the interaction between p53 and MDM2, a critical regulatory axis in tumor suppression. These findings open new avenues for the design of anticancer agents with improved efficacy and reduced side effects.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification processes of tert-butyl N-4-(3-amino-3-methylbutyl)-2-chlorophenylcarbamate. A paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, emphasizing the use of green chemistry principles to minimize environmental impact. The improved methodology not only enhances yield and purity but also aligns with the growing demand for sustainable pharmaceutical manufacturing practices.
In conclusion, tert-butyl N-4-(3-amino-3-methylbutyl)-2-chlorophenylcarbamate (CAS: 2228374-52-3) represents a valuable chemical entity with diverse applications in drug discovery and development. Its role as a key intermediate in the synthesis of protease inhibitors and PPI modulators underscores its importance in addressing unmet medical needs. Ongoing research continues to explore its potential, with a focus on optimizing its pharmacological properties and expanding its therapeutic applications. Future studies are expected to further elucidate its mechanisms of action and validate its clinical utility.
2228374-52-3 (tert-butyl N-4-(3-amino-3-methylbutyl)-2-chlorophenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)